Cas no 1251268-85-5 (3-(Cyclobutylamino)-butanoic acid)

• Product Name: 3-(Cyclobutylamino)-butanoic acid
• CAS No: 1251268-85-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5231770
• Update Time: 2025-06-08

3-(Cyclobutylamino)-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclobutylamino)-butanoic acid
• 3-(cyclobutylamino)butanoic acid

• Inchi： 1S/C8H15NO2/c1-6(5-8(10)11)9-7-3-2-4-7/h6-7,9H,2-5H2,1H3,(H,10,11)
• InChI Key： DQFYLSPDWOXHRO-UHFFFAOYSA-N
• SMILES： OC(CC(C)NC1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3

Additional information on 3-(Cyclobutylamino)-butanoic acid

3-(Cyclobutylamino)-butanoic Acid: A Comprehensive Overview

3-(Cyclobutylamino)-butanoic acid (CAS No. 1251268-85-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.

The molecular structure of 3-(Cyclobutylamino)-butanoic acid consists of a cyclobutane ring attached to an amino group, which is further connected to a butanoic acid moiety. This configuration imparts distinctive chemical properties, making it a versatile building block for various chemical transformations. The cyclobutane ring, known for its strained geometry, contributes to the compound's reactivity and stability, which are critical factors in its synthesis and application.

Recent studies have explored the synthesis of 3-(Cyclobutylamino)-butanoic acid through various routes, including substitution reactions and condensation processes. These methods have been optimized to enhance yield and purity, ensuring scalability for industrial applications. Moreover, the use of catalysts and green chemistry principles has been emphasized to minimize environmental impact during production.

In terms of biological activity, 3-(Cyclobutylamino)-butanoic acid has shown promising results in preliminary assays. Researchers have investigated its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and neuroprotective agents. The compound's ability to modulate cellular signaling pathways makes it a valuable candidate for further pharmacological studies.

The application of 3-(Cyclobutylamino)-butanoic acid extends beyond drug discovery. Its unique structural features make it an ideal component in the synthesis of advanced materials, such as polymers and surfactants. Recent breakthroughs in polymer chemistry have demonstrated its role as a versatile monomer, contributing to the development of high-performance materials with tailored properties.

From a toxicological perspective, 3-(Cyclobutylamino)-butanoic acid has undergone extensive safety assessments. These studies indicate that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. However, further research is required to fully understand its long-term safety profile and potential for bioaccumulation.

In conclusion, 3-(Cyclobutylamino)-butanoic acid (CAS No. 1251268-85-5) stands as a pivotal molecule in modern chemical research. Its versatile structure, coupled with recent advancements in synthesis and application, positions it as a key player in diverse scientific domains. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions across industries.